Cas no 1038264-37-7 (9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole)

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole structure

1038264-37-7 structure

Product Name:9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole

CAS No:1038264-37-7

MF:C₁₂H₁₃ClN₂

MW:220.698021650314

CID:6586602

PubChem ID:28744196

Update Time:2024-03-01

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole Chemical and Physical Properties

Names and Identifiers

- 9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole
- Azepino[4,3-b]indole, 9-chloro-1,2,3,4,5,6-hexahydro-
- 1038264-37-7
- AKOS009208534
- EN300-190675
- SCHEMBL2304020
- 9-Chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
- Inchi： 1S/C12H13ClN2/c13-8-3-4-12-9(6-8)10-7-14-5-1-2-11(10)15-12/h3-4,6,14-15H,1-2,5,7H2
- InChI Key： UBLNKVCLNUQTJJ-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(Cl)C=C2)C2CNCCCC1=2

Computed Properties

Exact Mass: 220.0767261g/mol
Monoisotopic Mass: 220.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 27.8Å²

Experimental Properties

Density: 1.265±0.06 g/cm3(Predicted)
Boiling Point: 392.1±37.0 °C(Predicted)
pka: 16.97±0.20(Predicted)

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-190675-0.05g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		0.05g	$768.0	2023-09-18
Enamine	EN300-190675-0.1g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		0.1g	$804.0	2023-09-18
Enamine	EN300-190675-0.25g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		0.25g	$840.0	2023-09-18
Enamine	EN300-190675-0.5g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		0.5g	$877.0	2023-09-18
Enamine	EN300-190675-1.0g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		1g	$914.0	2023-05-26
Enamine	EN300-190675-2.5g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		2.5g	$1791.0	2023-09-18
Enamine	EN300-190675-5.0g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		5g	$2650.0	2023-05-26
Enamine	EN300-190675-10.0g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		10g	$3929.0	2023-05-26
Enamine	EN300-190675-1g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		1g	$914.0	2023-09-18
Enamine	EN300-190675-5g	9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole	1038264-37-7		5g	$2650.0	2023-09-18

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